Cas no 1449504-54-4 (rac-methyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo2.2.1heptane-2-carboxylate)

• Product Name: rac-methyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo2.2.1heptane-2-carboxylate
• CAS No: 1449504-54-4
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5655842
• PubChem ID: 89738585
• Update Time: 2023-11-24

rac-methyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• SCHEMBL15172570
• (1S,2R,3S,4R)-methyl 3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• rel-Methyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• RHXWMVDSMCSSHK-BNHYGAARSA-N
• DTXSID601147611
• 193414-15-2
• 1449504-54-4
• EN300-27729938
• Methyl (1S,2R,3S,4R)-3-amino-7-oxabicyclo[2.2.1]heptane-2-carboxylate
• rac-methyl (1R,2S,3R,4S)-3-amino-7-oxabicyclo2.2.1heptane-2-carboxylate

• Inchi： 1S/C8H13NO3/c1-11-8(10)6-4-2-3-5(12-4)7(6)9/h4-7H,2-3,9H2,1H3/t4-,5+,6-,7+/m0/s1
• InChI Key： RHXWMVDSMCSSHK-BNHYGAARSA-N
• SMILES： O1[C@@H]2CC[C@H]1[C@H](C(=O)OC)[C@@H]2N

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.210±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 245.5±30.0 °C(Predicted)
• pka: 9.21±0.40(Predicted)